3-(Difluoromethyl)-1-((5-fluoro-2-methoxyphenyl)sulfonyl)azetidine

• IUPAC Name: 3-(difluoromethyl)-1-(5-fluoro-2-methoxyphenyl)sulfonylazetidine
• InChI: InChI=1S/C11H12F3NO3S/c1-18-9-3-2-8(12)4-10(9)19(16,17)15-5-7(6-15)11(13)14/h2-4,7,11H,5-6H2,1H3
• InChI Key: XHIQFBYJGNMSRT-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)F)S(=O)(=O)N2CC(C2)C(F)F
• Molecular Formula: C11H12F3NO3S
• Molecular Weight: 295.28 g/mol

Description

3-(Difluoromethyl)-1-((5-fluoro-2-methoxyphenyl)sulfonyl)azetidine is a novel chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is a type of azetidine, which is a four-membered ring compound that contains nitrogen. The difluoromethyl and sulfonyl groups in this compound provide unique chemical properties that make it suitable for various applications.

Scientific Research Applications

The unique chemical properties of 3-(Difluoromethyl)-1-((5-fluoro-2-methoxyphenyl)sulfonyl)azetidine make it suitable for various scientific research applications. One of the major applications of this compound is in the field of medicinal chemistry. It has been found to have potential as a drug candidate for the treatment of various diseases, including cancer and infectious diseases.

Mechanism of Action

The mechanism of action of 3-(Difluoromethyl)-1-((5-fluoro-2-methoxyphenyl)sulfonyl)azetidine is not fully understood. However, it is believed to work by inhibiting certain enzymes and proteins that are involved in the growth and proliferation of cancer cells and infectious agents.
Biochemical and Physiological Effects:
Studies have shown that 3-(Difluoromethyl)-1-((5-fluoro-2-methoxyphenyl)sulfonyl)azetidine has various biochemical and physiological effects. It has been found to induce apoptosis (programmed cell death) in cancer cells, inhibit the growth of infectious agents, and reduce inflammation.

Advantages and Limitations for Lab Experiments

The advantages of using 3-(Difluoromethyl)-1-((5-fluoro-2-methoxyphenyl)sulfonyl)azetidine in lab experiments include its unique chemical properties, which make it suitable for various applications. However, the limitations include the complexity of its synthesis and the need for specialized equipment and expertise.

Future Directions

There are various future directions for the scientific research on 3-(Difluoromethyl)-1-((5-fluoro-2-methoxyphenyl)sulfonyl)azetidine. Some of these include:
1. Further studies on its mechanism of action to better understand how it works.
2. Development of more efficient and cost-effective synthesis methods.
3. Exploration of its potential applications in other fields, such as materials science and agriculture.
4. Investigation of its potential as a drug candidate for the treatment of other diseases, such as Alzheimer's disease and Parkinson's disease.
5. Development of new derivatives of 3-(Difluoromethyl)-1-((5-fluoro-2-methoxyphenyl)sulfonyl)azetidine with improved properties and efficacy.
In conclusion, 3-(Difluoromethyl)-1-((5-fluoro-2-methoxyphenyl)sulfonyl)azetidine is a novel chemical compound with unique chemical properties that make it suitable for various scientific research applications. Its potential applications in the field of medicinal chemistry make it an exciting area of research for the development of new drugs for the treatment of various diseases. Further research on its mechanism of action and potential applications is needed to fully understand its potential.

Synthesis Methods

The synthesis of 3-(Difluoromethyl)-1-((5-fluoro-2-methoxyphenyl)sulfonyl)azetidine involves a multi-step process that includes the use of various reagents and catalysts. The synthesis starts with the reaction of 5-fluoro-2-methoxybenzene with difluoromethylamine to form an intermediate compound. This intermediate is then reacted with sulfonyl chloride to form the final product.